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Compound of Interest

2-((tert-
Compound Name: _ ]
Butyldimethyilsilyl)oxy)ethanol

Cat. No.: B027504

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of 2-((tert-
Butyldimethylsilyl)oxy)ethanol, a versatile bifunctional molecule widely utilized in organic
synthesis. This document outlines its physical and chemical characteristics, provides a detailed
experimental protocol for its preparation, and includes relevant safety information.

Core Chemical Properties

2-((tert-Butyldimethylsilyl)oxy)ethanol, also known as TBDMS-ethanol, is a colorless to
almost colorless clear liquid.[1] It is characterized by the presence of a sterically hindered tert-
butyldimethylsilyl (TBDMS) ether and a primary alcohol functional group. This unique structure
makes it a valuable building block in multi-step organic syntheses, particularly as a protected
form of ethylene glycol.

Physical and Chemical Data Summary

The key physical and chemical properties of 2-((tert-Butyldimethylsilyl)oxy)ethanol are
summarized in the table below for easy reference.
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Property Value Reference
Molecular Formula CsH2002Si [1]
Molecular Weight 176.33 g/mol [1]
CAS Number 102229-10-7 [1]
Appearance Colorl.ess' to Almost colorless 1]
clear liquid
Boiling Point 74-80 °C at 17 Torr [1]
Density 0.890 g/cm?3 [1]
Refractive Index 1.430 [1]

Slightly soluble in
Solubility Dichloromethane, Chloroform, [1]
DMSO, and Ethyl Acetate.

N Acid sensitive; reacts slowly
Stability ] ] [1]
with moisture/water.

pKa 14.38 + 0.10 (Predicted) [1]

Spectroscopic Data

While specific spectra are not publicly available, the following tables outline the expected
spectroscopic characteristics for 2-((tert-Butyldimethylsilyl)oxy)ethanol based on its
structure.

'H NMR (Proton Nuclear Magnetic Resonance)
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Chemical Shift . . .
Multiplicity Integration Assignment
(ppm)
~3.70 t 2H -O-CH2-CH2-OH
~3.55 t 2H -O-CH2-CH2-OH
~2.50 S 1H -OH
0.89 s OH -C(CHs)3
0.05 s 6H -Si(CHs)2
13 _ 1
Chemical Shift (ppm) Assignment
~64 -O-CH2-CH2-OH
~61 -O-CH2-CH2-OH
25.9 -C(CH3)3
18.3 -C(CHs)s
-5.4 -Si(CH3)2

Wavenumber (cm—?)

Functional Group

~3400 (broad)

O-H stretch (alcohol)

2955, 2929, 2857

C-H stretch (alkane)

~1255 Si-C stretch
~1100 C-O stretch
~835, 775 Si-C bend

Mass Spectrometry (MS)
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miz Fragment lon

176 [M]* (Molecular lon)
119 [M - C(CHs)3]*

75 [(CH3)2SiOH]*

73 [Si(CH3)3]*

Experimental Protocols
Synthesis of 2-((tert-Butyldimethylsilyl)oxy)ethanol

A common and efficient method for the preparation of 2-((tert-Butyldimethylsilyl)oxy)ethanol
involves the monosilylation of ethylene glycol.[1]

Materials:

e Ethylene glycol

e Sodium hydride (NaH), 60% dispersion in mineral oll
e Anhydrous Tetrahydrofuran (THF)

o tert-Butyldimethylsilyl chloride (TBSCI)

e 10% aqueous Potassium Carbonate (K2COs) solution
o Methyl tert-butyl ether (MTBE)

e Anhydrous Sodium Sulfate (NazS0a)

« Silica gel for column chromatography

e Petroleum ether

Ethyl acetate

Procedure:
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e A solution of ethylene glycol (20.0 g, 0.322 mol) in anhydrous THF (100 mL) is added
dropwise to a suspension of NaH (12.9 g, 0.322 mol, 60% dispersion) in anhydrous THF
(500 mL) at room temperature.

e The reaction mixture is stirred for 1 hour at room temperature.

o tert-Butyldimethylsilyl chloride (48.59 g, 0.322 mol) is then added to the mixture, and stirring
is continued for another hour at room temperature.

e The reaction is quenched by the addition of 10% aqueous K2COs solution (100 mL).
e The product is extracted with methyl tert-butyl ether (3 x 300 mL).

e The combined organic phases are dried over anhydrous NazSOa4, filtered, and concentrated
under reduced pressure.

e The crude product is purified by silica gel column chromatography using a gradient elution of
1% to 33% ethyl acetate in petroleum ether to yield 2-((tert-butyldimethylsilyl)oxy)ethanol
as a colorless oil (55.0 g, 96% yield).[1]

Visualized Experimental Workflow

The following diagram illustrates the key steps in the synthesis of 2-((tert-
Butyldimethylsilyl)oxy)ethanol.

Click to download full resolution via product page

Caption: Synthesis workflow for 2-((tert-Butyldimethylsilyl)oxy)ethanol.

Safety Information

It is crucial to handle 2-((tert-Butyldimethylsilyl)oxy)ethanol with appropriate safety
precautions. The compound is classified with the following hazard statements: H227
(Combustible liquid), H315 (Causes skin irritation), and H319 (Causes serious eye irritation).[1]
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Precautionary Statements:

e P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.
No smoking.

» P264: Wash skin thoroughly after handling.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P302+P352: IF ON SKIN: Wash with plenty of water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P332+P313: If skin irritation occurs: Get medical advice/attention.

o P337+P313: If eye irritation persists: Get medical advice/attention.

For comprehensive safety information, refer to the material safety data sheet (MSDS) provided
by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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